An In-Depth Technical Guide to the Structure Elucidation of 2-Amino-5-bromo-4-methylnicotinic acid HCl
An In-Depth Technical Guide to the Structure Elucidation of 2-Amino-5-bromo-4-methylnicotinic acid HCl
This guide provides a comprehensive, technically-grounded methodology for the complete structure elucidation of 2-Amino-5-bromo-4-methylnicotinic acid hydrochloride (HCl). Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple listing of procedures. It delves into the scientific rationale behind each analytical choice, creating a self-validating workflow that ensures the unambiguous confirmation of the molecular structure.
Introduction and Postulated Structure
2-Amino-5-bromo-4-methylnicotinic acid is a substituted pyridine derivative, a class of compounds of significant interest in medicinal chemistry and materials science.[1] Accurate structural determination is the bedrock of understanding its chemical properties, reactivity, and potential biological activity. The compound's IUPAC name implies a specific arrangement of functional groups on a nicotinic acid scaffold.
Based on nomenclature, the postulated structure is a pyridine ring with:
-
An amino group at the C2 position.
-
A carboxylic acid at the C3 position.
-
A methyl group at the C4 position.
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A bromine atom at the C5 position.
The "HCl" designation indicates the formation of a hydrochloride salt, likely through the protonation of the basic amino group. Our objective is to rigorously verify this postulated structure and rule out any potential isomeric alternatives through a multi-technique analytical approach.
Foundational Analysis: Molecular Formula and Unsaturation
High-Resolution Mass Spectrometry (HRMS)
Expertise & Experience: Before delving into complex connectivity, we must first establish the elemental composition. High-Resolution Mass Spectrometry (HRMS) is the cornerstone for this, providing an exact mass measurement that is far more definitive than nominal mass. For this molecule, Electrospray Ionization (ESI) in positive mode is the preferred method, as the amino group is readily protonated to form a stable [M+H]⁺ ion.
The Bromine Signature: A key diagnostic feature will be the isotopic pattern of bromine. Naturally occurring bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (50.69% and 49.31%, respectively).[2] This results in a characteristic pair of peaks (M and M+2) in the mass spectrum, separated by two mass-to-charge units (m/z) and having almost equal intensity.[3][4] Observing this 1:1 isotopic cluster is a powerful, immediate indicator of a monobrominated compound.[5]
Experimental Protocol: HRMS (ESI+)
-
Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water).
-
Instrumentation: Utilize an ESI-Time-of-Flight (TOF) or Orbitrap mass spectrometer.
-
Ionization Mode: Positive ion mode (ESI+).
-
Analysis: Infuse the sample solution directly or via Liquid Chromatography (LC). Acquire data in full scan mode over a range of m/z 100-500.
-
Data Interpretation:
-
Identify the molecular ion cluster [M+H]⁺.
-
Confirm the presence of the characteristic 1:1 intensity ratio for the peaks separated by 2 m/z.
-
Calculate the molecular formula from the measured exact mass of the monoisotopic peak (containing ⁷⁹Br) and compare it to the theoretical mass.
-
| Parameter | Expected Value | Rationale |
| Molecular Formula | C₇H₇Br₂O₂ | Derived from the postulated structure. |
| Theoretical [M+H]⁺ (⁷⁹Br) | 245.9769 | Calculated exact mass for C₇H₈⁷⁹BrN₂O₂⁺. |
| Theoretical [M+H]⁺ (⁸¹Br) | 247.9749 | Calculated exact mass for C₇H₈⁸¹BrN₂O₂⁺. |
| Isotopic Pattern | ~1:1 ratio for M and M+2 peaks | Signature feature for a single bromine atom.[6] |
Functional Group Identification: Infrared Spectroscopy
Expertise & Experience: With the molecular formula established, we next confirm the presence of the key functional groups predicted by the name. Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid and effective technique for this purpose. By identifying characteristic vibrations, we can confirm the presence of the amine, carboxylic acid, and aromatic ring.[7]
Trustworthiness: The presence of multiple, distinct absorption bands corresponding to different functional groups provides a cross-validating dataset. For instance, observing both O-H and C=O stretches strongly supports the carboxylic acid moiety.
Experimental Protocol: FT-IR (ATR or KBr Pellet)
-
Sample Preparation: Place a small amount of the solid sample directly on the Attenuated Total Reflectance (ATR) crystal or prepare a KBr pellet.[8]
-
Instrumentation: Use a standard FT-IR spectrometer.
-
Data Acquisition: Scan the sample over the mid-IR range (4000-400 cm⁻¹).[8]
-
Data Interpretation: Identify characteristic absorption bands and assign them to specific functional group vibrations.
| Functional Group | Expected Absorption Range (cm⁻¹) | Vibration Type |
| Carboxylic Acid (O-H) | 3300 - 2500 (very broad) | O-H stretch |
| Amine Salt (N-H) | 3200 - 2800 (broad) | N-H stretch |
| Aromatic C-H | 3100 - 3000 | C-H stretch |
| Alkyl C-H | 3000 - 2850 | C-H stretch |
| Carbonyl (C=O) | 1725 - 1700 | C=O stretch[9] |
| Aromatic C=C / C=N | 1620 - 1450 | Ring stretching[9] |
| C-O Stretch | 1320 - 1210 | C-O stretch |
Note: The broadness of the O-H and N-H stretches is due to extensive hydrogen bonding in the solid state.
The Core of Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy provides the definitive map of the molecule's carbon-hydrogen framework.[1] A suite of 1D and 2D NMR experiments is required to unambiguously assign every proton and carbon and, most critically, to establish their connectivity. The choice of a deuterated solvent like DMSO-d₆ is crucial as it allows for the observation of exchangeable protons (from -COOH and -NH₃⁺).
¹H NMR: Proton Environment and Count
The ¹H NMR spectrum will reveal the number of distinct proton environments, their integration (relative number of protons), and their splitting patterns (J-coupling), which hints at neighboring protons.
Expected ¹H NMR Signals (in DMSO-d₆):
-
Aromatic Proton (H6): A singlet expected in the downfield region (δ 8.0-8.5 ppm). Its singlet nature is a key piece of evidence, indicating no adjacent protons.
-
Methyl Protons (-CH₃): A singlet integrating to 3 protons, likely in the δ 2.0-2.5 ppm region.
-
Carboxylic Acid Proton (-COOH): A very broad singlet, exchangeable with D₂O, typically far downfield (δ 12.0-14.0 ppm).
-
Amine Protons (-NH₃⁺): A broad singlet, exchangeable with D₂O, integrating to 3 protons (δ 7.0-9.0 ppm).
¹³C NMR: The Carbon Skeleton
The ¹³C NMR spectrum shows the number of unique carbon environments.
-
Expected Signals: 7 distinct carbon signals are predicted.
-
5 aromatic carbons (C2, C3, C4, C5, C6).
-
1 carboxyl carbon (-COOH).
-
1 methyl carbon (-CH₃).
-
-
Chemical Shifts: The carbons attached to heteroatoms (N, O, Br) and the carboxyl carbon will be the most downfield.
2D NMR: Assembling the Puzzle
While 1D NMR suggests the pieces, 2D NMR shows how they connect. For this molecule, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool.[10] It reveals correlations between protons and carbons that are two or three bonds away, allowing us to build the molecular skeleton piece by piece.
Trustworthiness: The HMBC experiment provides a self-validating map. A correlation from the methyl protons to a specific ring carbon, which in turn shows a correlation to the lone aromatic proton, creates an undeniable link that confirms the substituent pattern.
Experimental Protocol: NMR Spectroscopy
-
Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of DMSO-d₆.
-
Instrumentation: A 400 MHz (or higher) NMR spectrometer.
-
Experiments to Run:
-
Standard ¹H NMR.
-
Standard ¹³C{¹H} NMR (proton-decoupled).
-
2D HSQC (Heteronuclear Single Quantum Coherence) to correlate protons to their directly attached carbons.
-
2D HMBC (Heteronuclear Multiple Bond Correlation) optimized for long-range couplings (~8 Hz) to establish connectivity.[10]
-
-
Data Interpretation: Systematically assign all signals and use the 2D correlations to build the final structure.
Key Expected HMBC Correlations: The following diagram illustrates the crucial 2- and 3-bond correlations that would unequivocally confirm the postulated structure.
Caption: Key HMBC correlations confirming substituent positions.
The Gold Standard: Single-Crystal X-ray Crystallography
Authoritative Grounding: When an unambiguous, three-dimensional structure is required, single-crystal X-ray crystallography is the definitive technique.[11] It provides precise atomic coordinates, bond lengths, and bond angles, leaving no doubt as to the molecule's constitution and conformation in the solid state.[12]
Expertise & Experience: The primary challenge is often not the analysis itself, but obtaining a diffraction-quality single crystal.[13] This requires careful control of crystallization conditions. However, the conclusive nature of the resulting data makes the effort worthwhile, especially for regulatory filings or patent applications.
Experimental Protocol: X-ray Crystallography
-
Crystallization: Grow single crystals of the compound. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or solvent layering techniques. A variety of solvents should be screened.
-
Crystal Mounting: Select a suitable crystal (typically >0.1 mm in all dimensions) and mount it on a goniometer head.[12]
-
Data Collection: Place the crystal in a single-crystal X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is recorded as the crystal is rotated.
-
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell and space group. The structure is then solved using direct methods and refined to yield a final 3D model of the molecule.[12]
Caption: Systematic workflow for complete structure elucidation.
Synthesis of Evidence and Conclusion
The structure of 2-Amino-5-bromo-4-methylnicotinic acid HCl is confirmed through the congruent and self-validating data from multiple analytical techniques.
-
HRMS establishes the correct molecular formula, C₇H₇BrN₂O₂, and confirms the presence of a single bromine atom via its distinct M/M+2 isotopic pattern.
-
FT-IR verifies the existence of the core functional groups: an amine salt, a carboxylic acid, and a substituted aromatic ring.
-
NMR Spectroscopy , particularly the key correlations observed in the HMBC spectrum, provides the unambiguous map of atomic connectivity. The correlations from the methyl protons (H on C4-CH₃) to C3, C4, and C5, combined with correlations from the lone aromatic proton (H6) to C2, C4, and C5, definitively establish the 2-amino, 3-carboxy, 4-methyl, 5-bromo substitution pattern.
-
X-ray Crystallography , if performed, offers the ultimate confirmation by providing a precise three-dimensional model of the molecule.
This systematic, evidence-based approach ensures the highest degree of scientific integrity, resulting in the confident and correct elucidation of the compound's structure.
References
- Benchchem. (n.d.). Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives.
- García, J. D., et al. (2025). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. PMC.
- Benchchem. (n.d.). The Signature of a Halogen: A Technical Guide to the Natural Isotopic Abundance of Bromine in Mass Spectrometry.
- Chemistry Steps. (2025). Isotopes in Mass Spectrometry.
- PubMed. (2014). Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers.
- Chemguide. (n.d.). mass spectra - the M+2 peak.
- LCGC International. (n.d.). Interpretation of Isotope Peaks in Small Molecule LC–MS.
- Taylor & Francis Online. (2007). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation.
- Chemistry LibreTexts. (2022). 6.7: Other Important Isotopes- Br and Cl.
- Sigma-Aldrich. (n.d.). 2-AMINO-5-BROMO-4-METHYLNICOTINIC ACID.
- Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry: HL): Revision Note.
- Creative BioMart. (n.d.). X-ray Crystallography.
- AZoLifeSciences. (2023). X-ray Crystallography for Molecular Structure Determination.
- Wikipedia. (n.d.). X-ray crystallography.
- University of Wisconsin-Madison. (2010). H-C multiple-bond correlations: HMBC.
- ResearchGate. (n.d.). FT-IR spectra: (a) Niacin, (b) MNPs and (c) MNPs-Niacin.
- Queen's University. (n.d.). Long-range heteronuclear correlation.
- Royal Society of Chemistry. (n.d.). Fourier-transform infrared spectroscopy (FT-IR) analysis was also performed.
- ChemAnalytical. (n.d.). FT-IR Spectra.
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